Cas no 916420-64-9 (3,6-dichloro-2-fluoro-benzamide)

• Product Name: 3,6-dichloro-2-fluoro-benzamide
• CAS No: 916420-64-9
• MF: C₇H₄Cl₂FNO
• MW: 208.017163276672
• CID: 1970388
• PubChem ID: 46737550
• Update Time: 2025-10-31

3,6-dichloro-2-fluoro-benzamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-2-fluoro-benzamide
• 3,6-Dichloro-2-fluorobenzamide
• DTXSID401306566
• JS-4618
• SB77452
• AKOS015956936
• 916420-64-9
• MFCD09025384

• MDL： MFCD09025384
• Inchi： 1S/C7H4Cl2FNO/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H2,11,12)
• InChI Key： VWGHBQNKCZPAQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(N)=O)F)Cl

Computed Properties

• Exact Mass: 206.9653973g/mol
• Monoisotopic Mass: 206.9653973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3,6-dichloro-2-fluoro-benzamide

3,6-Dichloro-2-fluoro-benzamide (CAS No. 916420-64-9): A Comprehensive Overview of Its Properties and Applications

3,6-Dichloro-2-fluoro-benzamide (CAS No. 916420-64-9) is a fluorinated benzamide derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique halogen-substituted aromatic ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₇H₄Cl₂FNO, highlights the presence of chloro and fluoro functional groups, which are critical for its reactivity and applications.

The growing interest in 3,6-dichloro-2-fluoro-benzamide is driven by its potential role in agrochemical and pharmaceutical development. Researchers are particularly focused on its utility in designing novel herbicides and fungicides, as halogenated benzamides are known to exhibit potent biological activity. Additionally, its structural features make it a valuable building block for drug discovery, especially in the development of targeted therapies for metabolic and inflammatory diseases.

One of the most frequently asked questions about CAS No. 916420-64-9 revolves around its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions, including halogenation and amidation of benzoic acid derivatives. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is essential for its application in sensitive research areas. Recent studies have also explored greener synthetic routes to align with the global push for sustainable chemistry.

In the context of user search trends, queries related to "3,6-dichloro-2-fluoro-benzamide suppliers" and "buy 916420-64-9" have seen a steady increase, reflecting its commercial demand. Furthermore, discussions on platforms like ResearchGate and PubMed often highlight its potential in crop protection and medicinal chemistry, aligning with current industry priorities. The compound's stability under various conditions also makes it a subject of interest for material science applications, such as polymer modification.

From an SEO perspective, this article addresses key long-tail keywords like "3,6-dichloro-2-fluoro-benzamide uses" and "CAS 916420-64-9 solubility," which are commonly searched by professionals. The compound's solubility in organic solvents (e.g., DMSO and methanol) and its melting point (reported between 150–155°C) are frequently cited in technical datasheets. These properties are crucial for formulators and researchers aiming to integrate it into their workflows.

Looking ahead, the demand for 3,6-dichloro-2-fluoro-benzamide is expected to rise, particularly in regions with expanding agrochemical and pharmaceutical sectors. Innovations in catalytic fluorination and green chemistry are likely to further enhance its accessibility and reduce production costs. As the scientific community continues to explore its potential, this compound remains a focal point for cutting-edge research and industrial applications.